Cas no 2138259-32-0 (4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-
• CAS No: 2138259-32-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5280866
• Update Time: 2025-05-26

4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C11H16N2O3/c1-4-11(3,5-2)10-12-7(9(15)16)6-8(14)13-10/h6H,4-5H2,1-3H3,(H,15,16)(H,12,13,14)
• InChI Key： QUYHGMAESKFELK-UHFFFAOYSA-N
• SMILES： C1(C(CC)(C)CC)NC(=O)C=C(C(O)=O)N=1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-

4-Pyrimidinecarboxylic Acid, 2-(1-Ethyl-1-Methylpropyl)-1,6-Dihydro-6-Oxo-

4-Pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-, also known by its CAS number 2138259-32-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The structure of this compound features a pyrimidine ring system with a carboxylic acid group at the 4-position and a substituted alkyl group at the 2-position. The presence of these functional groups makes it a versatile molecule for various chemical modifications and biological evaluations.

The synthesis of 4-pyrimidinecarboxylic acid derivatives has been extensively explored in recent years. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its functionalization. For instance, the substitution at the 2-position with a bulky group like 1-ethyl-1-methylpropyl has been shown to enhance the compound's stability and bioavailability.

In terms of biological activity, 4-pyrimidinecarboxylic acid derivatives have demonstrated promising results in preclinical studies. Recent research has highlighted their potential as inhibitors of certain enzymes involved in metabolic disorders and inflammatory diseases. For example, studies published in Nature Communications and Journal of Medicinal Chemistry have reported that this compound exhibits selective inhibition against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents.

Beyond its enzymatic inhibition properties, this compound has also been investigated for its role in modulating cellular signaling pathways. A study conducted by researchers at the University of California revealed that 4-pyrimidinecarboxylic acid derivatives can interfere with the Wnt/β-catenin pathway, a critical regulator of cell proliferation and differentiation. This discovery opens up new possibilities for its application in cancer therapy, particularly in targeting tumors that exhibit hyperactivation of this pathway.

The structural versatility of CAS 2138259-32-0 allows for further modifications to enhance its pharmacokinetic properties. For instance, researchers have explored the incorporation of bioisosteres and prodrug strategies to improve its solubility and absorption profiles. These efforts are crucial for translating laboratory findings into clinically relevant treatments.

In conclusion, 4-pyrimidinecarboxylic acid, 2-(1-ethyl-1-methylpropyl)-1,6-dihydro-6-oxo-, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery research. Its potential applications span across multiple therapeutic areas, including inflammation management and oncology. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds promise as a future therapeutic agent.